![molecular formula C12H23N3O2 B1454057 1-(Morpholin-4-yl)-4-(piperazin-1-yl)butan-1-one CAS No. 1097785-90-4](/img/structure/B1454057.png)
1-(Morpholin-4-yl)-4-(piperazin-1-yl)butan-1-one
Overview
Description
1-(Morpholin-4-yl)-4-(piperazin-1-yl)butan-1-one (MPB-1) is a novel compound with a wide range of potential applications in scientific research. MPB-1 is a small molecule that combines the properties of morpholine and piperazine, two important organic compounds. Morpholine is an amine and piperazine is a heterocyclic compound, and together they form a unique structure that is highly versatile. This versatility has enabled MPB-1 to be used in a variety of scientific studies, from drug development to biochemistry.
Scientific Research Applications
Synthesis of Antifungal Agents
Research has demonstrated the synthesis of novel indole-linked triazole derivatives as antifungal agents, where morpholine and piperazine play critical roles in constructing the molecular framework necessary for biological activity (Y. Na, 2010).
Development of Dihydropyrimidinone Derivatives
Another study focused on the Biginelli synthesis of novel dihydropyrimidinone derivatives containing piperazine/morpholine moiety. These compounds were synthesized via a simple and efficient method, highlighting the flexibility of using piperazine and morpholine in medicinal chemistry (M. A. Bhat et al., 2018).
Antiviral Study
A series of morpholine substituted sulfonamide and urea derivatives were synthesized and shown to have antiviral activity against an avian paramyxo virus, with some derivatives outperforming commercial antiviral drugs (B. Selvakumar et al., 2018).
Synthesis of Imidazoquinoline Derivatives
Research on the synthesis of derivatives of 1H-Imidazoquinoline, involving the reaction with morpholine and piperazine, showcases the utility of these amines in constructing complex heterocyclic structures (L. Qiong, 2007).
Enaminones and Dihydropyrimidinone Derivatives
The synthesis of enaminones and subsequent dihydropyrimidinone derivatives containing morpholine/piperazine moiety underscores the role of these functional groups in creating pharmacologically interesting molecules (M. A. Bhat et al., 2018).
Acetylcholinesterase Inhibitors
Novel triaryl-substituted morpholines and piperazines were synthesized and evaluated as inhibitors of acetylcholinesterase, an enzyme target for treating Alzheimer's disease, demonstrating the therapeutic potential of compounds bearing these moieties (J. Wolf et al., 2008).
properties
IUPAC Name |
1-morpholin-4-yl-4-piperazin-1-ylbutan-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23N3O2/c16-12(15-8-10-17-11-9-15)2-1-5-14-6-3-13-4-7-14/h13H,1-11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIIMOZGXTJELIC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CCCC(=O)N2CCOCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.